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Compound of Interest

tert-Butyl (1-benzyl-5-
Compound Name:
oxopyrrolidin-3-yl)carbamate

Cat. No.: B152955

Technical Guide: tert-Butyl (1-benzyl-5-
oxopyrrolidin-3-yl)carbamate

CAS Number: 478832-03-0

Abstract

This technical guide provides a comprehensive overview of tert-Butyl (1-benzyl-5-
oxopyrrolidin-3-yl)carbamate, a fine chemical intermediate. Due to the limited availability of
specific experimental data for this compound in publicly accessible literature, this document
synthesizes information from structurally related molecules and established principles of
organic chemistry. The guide covers its chemical structure, physicochemical properties, a
plausible synthetic route with a detailed experimental protocol, and predicted spectroscopic
data. Additionally, it discusses potential applications as a synthetic building block and outlines
general safety considerations. This document is intended for researchers, scientists, and
professionals in the fields of drug development and organic synthesis.

Chemical Structure and Properties

tert-Butyl (1-benzyl-5-oxopyrrolidin-3-yl)carbamate is a derivative of pyrrolidinone, featuring
a benzyl group at the 1-position and a tert-butoxycarbonyl (Boc) protected amine at the 3-

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b152955?utm_src=pdf-interest
https://www.benchchem.com/product/b152955?utm_src=pdf-body
https://www.benchchem.com/product/b152955?utm_src=pdf-body
https://www.benchchem.com/product/b152955?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

position. The presence of the Boc protecting group makes it a valuable intermediate for the
introduction of an amine functionality in a controlled manner during multi-step syntheses.

Structure:
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Table 1: Physicochemical Properties

Property Value Source

CAS Number 478832-03-0 --INVALID-LINK--

Molecular Formula C16H22N203 Calculated

Molecular Weight 290.36 g/mol Calculated

Appearance :;ijimed: White to off-white Analogy to similar compounds

Predicted: Soluble in
N methanol, ethanol, o
Solubility ] Analogy to similar compounds
dichloromethane, chloroform:;

sparingly soluble in water

Melting Point Not reported -

Boiling Point Not reported -

Synthesis

A plausible synthetic route for tert-butyl (1-benzyl-5-oxopyrrolidin-3-yl)carbamate involves a
two-step process starting from commercially available materials. The first step is the protection
of the amine group of 3-aminopyrrolidine, followed by the benzylation of the pyrrolidine
nitrogen. An alternative, and often preferred route in terms of regioselectivity, would be to start
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with a precursor that already contains the lactam, such as glutamic acid. A logical synthetic
workflow is depicted below.

Synthesis Workflow

Di-tert-butyl dicarbonate (Boc)20
3-Amino-1-benzylpyrrolidin-2-one Triethylamine (EtsN)
Dichloromethane (DCM)

Reactant Reagents

Reaction at 0 °C to room temperature

'

Work-up and Purification
(e.g., Column Chromatography)

tert-Butyl (1-benzyl-5-oxopyrrolidin-3-yl)carbamate

Characterization Workflow

Synthesized Product

Purity Assessment (TLC, HPLC) Structural Elucidation

NMR Spectroscopy

(1H, 12C, COSY, HSQC) Mass Spectrometry (MS) Infrared (IR) Spectroscopy Elemental Analysis
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Role as a Chemical Intermediate

tert-Butyl (1-benzyl-5-oxopyrrolidin-3-yl)carbamate

Acidic Deprotection
(e.g., TFAin DCM)

:

3-Amino-1-benzylpyrrolidin-2-one

:

Further Functionalization
(e.g., Amide coupling, Alkylation)

Target Molecules

(e.g., Pharmaceutical Agents)

Click to download full resolution via product page

 To cite this document: BenchChem. [tert-Butyl (1-benzyl-5-oxopyrrolidin-3-yl)carbamate CAS
number and structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152955#tert-butyl-1-benzyl-5-oxopyrrolidin-3-yl-
carbamate-cas-number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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